Cas no 937676-32-9 (2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde)

2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde is a specialized heterocyclic aldehyde with a thiazole core, featuring methoxy and methyl substituents at the 2- and 4-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive aldehyde group, which facilitates further functionalization. The electron-donating methoxy group enhances its stability and modulates its reactivity, making it a versatile intermediate for constructing complex molecules. Its structural features are particularly valuable in the development of agrochemicals, fragrances, and bioactive compounds. The compound's well-defined purity and consistent performance ensure reliability in synthetic applications.

2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde structure

937676-32-9 structure

Product Name:2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde

CAS No:937676-32-9

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD09693820

CID:1000041

PubChem ID:16494860

Update Time:2025-05-28

2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolecarboxaldehyde, 2-methoxy-4-methyl-
- 2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde
- MFCD09693820
- 937676-32-9
- DTXSID30586180
- 5-Thiazolecarboxaldehyde,2-methoxy-4-methyl-
- 2-Methoxy-4-methyl-thiazole-5-carbaldehyde
- AKOS000320770
- starbld0018080
- 2-Methoxy-4-methylthiazole-5-carbaldehyde
- CS-0374058
- 2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde
- MDL： MFCD09693820
- Inchi： 1S/C6H7NO2S/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3
- InChI Key： FGAIXPLELSFGEW-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1C=O)OC

Computed Properties

Exact Mass: 157.01974964g/mol
Monoisotopic Mass: 157.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 67.4Å²

2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M244535-50mg	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9		50mg	$ 210.00	2022-06-04
TRC	M244535-100mg	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9		100mg	$ 340.00	2022-06-04
TRC	M244535-250mg	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9		250mg	$ 680.00	2022-06-04
Chemenu	CM392070-1g	2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9	95%+	1g	$396	2024-07-19
abcr	AB410831-500 mg	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9		500MG	€535.80	2023-02-19
abcr	AB410831-1 g	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9		1 g	€689.90	2023-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1122-1G	2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde	937676-32-9	95%	1g	￥ 2,362.00	2023-04-12
abcr	AB410831-500mg	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde; .	937676-32-9		500mg	€573.00	2025-04-15
abcr	AB410831-1g	2-Methoxy-4-methyl-1,3-thiazole-5-carbaldehyde; .	937676-32-9		1g	€669.00	2025-04-15
Ambeed	A638901-1g	2-Methoxy-4-methylthiazole-5-carbaldehyde	937676-32-9	98+%	1g	$780.0	2025-04-15

2-methoxy-4-methyl-1,3-thiazole-5-carbaldehyde Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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